N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide

• IUPAC Name: N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide
• InChI: InChI=1S/C16H18N2O4S/c1-9-7-13(10(2)22-9)16(20)18-17-15(19)12-6-5-11(23-4)8-14(12)21-3/h5-8H,1-4H3,(H,17,19)(H,18,20)
• InChI Key: XPUWTFPSOXLEBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NNC(=O)C2=C(C=C(C=C2)SC)OC
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide, also known as MMFHC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMFHC belongs to the class of hydrazide compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide is not fully understood. However, it has been suggested that N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide has a significant impact on various biochemical and physiological processes in the body. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide in lab experiments is its potential therapeutic applications. N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide has been shown to possess a wide range of therapeutic properties, making it a promising candidate for the development of new drugs. However, one of the major limitations of using N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide in lab experiments is its high cost of synthesis, which can limit its use in large-scale studies.

Future Directions

There are several future directions for the study of N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide. One of the most promising areas of research is the development of new drugs based on N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide. Researchers are also exploring the potential use of N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide in the treatment of other diseases such as diabetes and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide and its potential side effects.
Conclusion:
In conclusion, N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide is a promising compound with a wide range of potential therapeutic applications. Its antitumor, antimicrobial, and anti-inflammatory properties make it a promising candidate for the development of new drugs. While there are still many unanswered questions regarding N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide, further research is needed to fully understand its potential for the treatment of various diseases.

Synthesis Methods

N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide can be synthesized using various methods. One of the most commonly used methods involves the reaction of 2-methoxy-4-methylsulfanylbenzoic acid with hydrazine hydrate in the presence of acetic acid. The resulting product is then treated with 2,5-dimethylfuran-3-carboxylic acid chloride to obtain N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide. Other methods involve the use of different reagents and catalysts.

Scientific Research Applications

N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide has been extensively studied for its potential therapeutic applications. It has been found to possess antitumor, antimicrobial, and anti-inflammatory properties. N'-(2-methoxy-4-methylsulfanylbenzoyl)-2,5-dimethylfuran-3-carbohydrazide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.